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Compound of Interest

Compound Name: L-Theanine-d5

Cat. No.: B1145705

An In-Depth Technical Guide to Commercial Suppliers of L-Theanine-d5 for Research

For researchers, scientists, and professionals in drug development, the use of stable isotope-
labeled compounds is crucial for accurate quantification and metabolic studies. L-Theanine-d5,
the deuterated analog of L-Theanine, serves as an invaluable internal standard and tracer in
various research applications, particularly in pharmacokinetic and pharmacodynamic studies of
L-Theanine's effects on the central nervous system. This guide provides a comprehensive
overview of the commercial suppliers of L-Theanine-d5, their product specifications, and
general experimental protocols for its use.

Commercial Suppliers and Product Specifications

Several reputable chemical suppliers provide L-Theanine-d5 for research purposes. The
following table summarizes the key specifications from prominent vendors to facilitate
comparison and procurement.
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MedChemExpress

Toronto Research
Chemicals (TRC)

LGC Standards

Product Name

L-Theanine-d5

L-Theanine-d5 (N- L-Theanine-d5 (N-

ethyl-d5) ethyl-d5)
CAS Number 1217451-85-8 1217451-85-8 1217451-85-8
Molecular Formula C7H9DsN203 C7DsHoN203 C7DsHoN203
Molecular Weight 179.23 179.228 179.228
Chemical Purity Not specified >98% (Typical) Minimum 98%][1]
Isotopic Purity Not specified Not specified 99 atom % D[1]
. . 1 mg, 5 mg, 10 mg, 25
Available Quantities 5mg 5 mg, 10 mg[1][2]
mg, 50 mg, 100 mg
Format Solid Solid Neat
Powder: -20°C (3
years), 4°C (2 years).
Storage In solvent: -80°C (6 Not specified Not specified
months), -20°C (1
month)
Research, tracer,
internal standard for Certified reference
Intended Use Research

NMR, GC-MS, or LC-
MS[3]

material

Experimental Protocols: Quantitative Analysis Using
L-Theanine-d5 as an Internal Standard

The primary application of L-Theanine-d5 in research is as an internal standard for the

accurate quantification of L-Theanine in biological matrices. The following outlines a general

workflow for a liquid chromatography-tandem mass spectrometry (LC-MS/MS) based assay.

Preparation of Solutions
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e L-Theanine Stock Solution: Prepare a stock solution of unlabeled L-Theanine at a certified
concentration in a suitable solvent (e.g., ultrapure water or methanol).

e L-Theanine-d5 Internal Standard (IS) Stock Solution: Prepare a stock solution of L-
Theanine-d5 at a known concentration.

» Calibration Standards: Create a series of calibration standards by serially diluting the L-
Theanine stock solution and spiking a constant, known concentration of the L-Theanine-d5
IS into each standard.

Sample Preparation

o Matrix Spiking: To a known volume of the biological sample (e.g., plasma, serum,
cerebrospinal fluid), add a precise volume of the L-Theanine-d5 IS working solution.

» Protein Precipitation: For plasma or serum samples, precipitate proteins by adding a
threefold volume of a cold organic solvent like acetonitrile.

» Centrifugation and Supernatant Collection: Vortex the mixture and centrifuge at high speed
to pellet the precipitated proteins. Transfer the supernatant to a clean tube.

o Evaporation and Reconstitution: Evaporate the supernatant to dryness under a stream of
nitrogen. Reconstitute the residue in the mobile phase used for the LC-MS/MS analysis.

LC-MS/MS Analysis

o Chromatographic Separation: Inject the reconstituted samples and calibration standards onto
a suitable analytical column (e.g., a reverse-phase C18 column). The mobile phase
composition and gradient are optimized to achieve good separation of L-Theanine from
matrix components.

e Mass Spectrometric Detection: The eluent from the LC system is introduced into a tandem
mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Specific
precursor-to-product ion transitions for both L-Theanine and L-Theanine-d5 are monitored
for selective and sensitive detection.

Data Analysis

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1145705?utm_src=pdf-body
https://www.benchchem.com/product/b1145705?utm_src=pdf-body
https://www.benchchem.com/product/b1145705?utm_src=pdf-body
https://www.benchchem.com/product/b1145705?utm_src=pdf-body
https://www.benchchem.com/product/b1145705?utm_src=pdf-body
https://www.benchchem.com/product/b1145705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of L-
Theanine to the peak area of L-Theanine-d5 against the concentration of L-Theanine for the
calibration standards.

» Quantification: Determine the concentration of L-Theanine in the biological samples by
interpolating the peak area ratios of the samples onto the calibration curve. The use of the
deuterated internal standard corrects for variability in sample processing and instrument
response.

Visualizations

The following diagrams illustrate key workflows and concepts relevant to the use of L-
Theanine-d5 in a research setting.
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Workflow for Quantitative Bioanalysis using L-Theanine-d5
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Workflow for bioanalysis with L-Theanine-d5.
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Hypothetical Pharmacokinetic Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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